Einecs 258-157-8

• CAS No.: 52762-65-9
• Molecular Formula: C25H31Cl2NO3
• Molecular Weight: 464.4 g/mol
• IUPAC Name: 2-(4-tert-butyl-2-cyclopentylphenoxy)-N-(3,5-dichloro-2-hydroxy-4-methylphenyl)propanamide
• InChI: InChI=1S/C25H31Cl2NO3/c1-14-19(26)13-20(23(29)22(14)27)28-24(30)15(2)31-21-11-10-17(25(3,4)5)12-18(21)16-8-6-7-9-16/h10-13,15-16,29H,6-9H2,1-5H3,(H,28,30)
• InChI Key: PRNQILVHIGSAME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1Cl)O)NC(=O)C(C)OC2=C(C=C(C=C2)C(C)(C)C)C3CCCC3)Cl

Description

Einecs 258-157-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.

Chemical Reactions Analysis

Einecs 258-157-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. For instance, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Einecs 258-157-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various chemical reactions. In biology, it may be used in studies involving biochemical pathways and molecular interactions. In medicine, the compound could be explored for its potential therapeutic properties or as a part of drug development processes. Industrial applications may include its use in manufacturing processes, quality control, and product development .

Mechanism of Action

The mechanism of action of Einecs 258-157-8 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby influencing biochemical processes within cells. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Einecs 258-157-8 can be compared with other similar compounds listed in the EINECS inventory. Similar compounds may include those with comparable chemical structures or functional groups. Some similar compounds include formaldehyde (EINECS 200-001-8), guanidinium chloride (EINECS 200-002-3), and dexamethasone (EINECS 200-003-9) .